Cas no 1352516-99-4 (3-Bromo-5-(piperidine-1-sulfonyl)-1H-pyridin-4-one)

• Product Name: 3-Bromo-5-(piperidine-1-sulfonyl)-1H-pyridin-4-one
• CAS No: 1352516-99-4
• MF: C₁₀H₁₃BrN₂O₃S
• MW: 321.190820455551
• CID: 5188843
• Update Time: 2025-10-18

3-Bromo-5-(piperidine-1-sulfonyl)-1H-pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(piperidine-1-sulfonyl)-1H-pyridin-4-one
• 3-Bromo-5-(piperidine-1-sulfonyl)-pyridin-4-ol
• 3-Bromo-5-(piperidin-1-ylsulfonyl)pyridin-4-ol

• Inchi： 1S/C10H13BrN2O3S/c11-8-6-12-7-9(10(8)14)17(15,16)13-4-2-1-3-5-13/h6-7H,1-5H2,(H,12,14)
• InChI Key： PWDUHSGFRFECQW-UHFFFAOYSA-N
• SMILES： C1=NC=C(S(N2CCCCC2)(=O)=O)C(O)=C1Br

Additional information on 3-Bromo-5-(piperidine-1-sulfonyl)-1H-pyridin-4-one

3-Bromo-5-(piperidine-1-sulfonyl)-1H-pyridin-4-one: A Comprehensive Overview

The compound 3-Bromo-5-(piperidine-1-sulfonyl)-1H-pyridin-4-one (CAS No. 1352516-99-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and intriguing chemical properties. In this article, we delve into the structural features, synthesis methods, and recent advancements in research involving this compound.

Structure and Properties

3-Bromo-5-(piperidine-1-sulfonyl)-1H-pyridin-4-one consists of a pyridinone ring system substituted with a bromine atom at position 3 and a piperidine sulfonyl group at position 5. The pyridinone ring is a six-membered aromatic structure with one oxygen atom in the ring, contributing to its stability and reactivity. The bromine substituent at position 3 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. The piperidine sulfonyl group at position 5 adds bulkiness and introduces additional functional groups that can participate in various chemical reactions.

The molecular weight of CAS No. 1352516-99-4 is approximately 387.3 g/mol, and it exists as a white crystalline solid under standard conditions. Its solubility in common solvents varies depending on the solvent's polarity, with higher solubility observed in polar aprotic solvents such as dimethylformamide (DMF) and dichloromethane (DCM). These physical properties make it suitable for various synthetic applications in organic chemistry.

Synthesis and Chemical Reactions

The synthesis of 3-Bromo-5-(piperidine-1-sulfonyl)-1H-pyridin-4-one typically involves multi-step reactions, often starting from readily available starting materials. One common approach involves the substitution of bromine onto a pyridinone derivative followed by the introduction of the piperidine sulfonyl group through nucleophilic aromatic substitution or coupling reactions.

Recent studies have explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and shorter reaction times. This method has proven particularly effective for the formation of the piperidine sulfonyl group due to its ability to accelerate nucleophilic attacks on aromatic rings.

Applications in Research

CAS No. 1352516-99-4 has found applications in diverse areas of research, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, this compound serves as a valuable intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and infectious diseases.

Recent research highlights its role as a building block for constructing heterocyclic compounds with potential pharmacological activities. For instance, studies have demonstrated that derivatives of 3-Bromo-5-(piperidine-1-sulfonyl)-1H-pyridin-4-one exhibit inhibitory effects on kinases involved in cancer cell proliferation.

In material science, this compound has been investigated for its potential as a precursor in the synthesis of advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its functional groups provide opportunities for metal coordination, making it a promising candidate for applications in gas storage and catalysis.

Safety and Handling

Safety precautions are essential when handling CAS No. 1352516-99-4, particularly due to its potential hazards associated with exposure or improper storage. It is advisable to handle this compound in wellventilated areas using appropriate personal protective equipment (PPE), including gloves, lab coats, and safety goggles. Storage should be carried out in tightly sealed containers away from light and heat sources to prevent degradation. Additionally, it is crucial to follow local regulations regarding the handling and disposal of chemical waste. Conclusion In conclusion, CAS No. 1352516 -99 -4, known as 3 -Bromo -5 -( piperidine - sulfonyl ) - pyridin - one, stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to advanced materials development. As research continues to uncover new synthetic routes and functional applications for this compound,it is poised to play an increasingly important role in both academic and industrial settings.